Cas no 69383-68-2 (1-Chloro-2,4-dimethyl-5-nitrobenzene)

• Product Name: 1-Chloro-2,4-dimethyl-5-nitrobenzene
• CAS No: 69383-68-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00547853
• CID: 502345
• PubChem ID: 3456522
• Update Time: 2025-04-19

1-Chloro-2,4-dimethyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,4-dimethyl-5-nitrobenzene
• Benzene,1-chloro-2,4-dimethyl-5-nitro-
• 1-CHLORO-2,4-DIMETHYL-5-NITRO-BENZENE
• 5-Chloro-2,4-dimethylnitrobenzene
• 4-Chloro-6-nitro-m-xylene
• 4-Chloride-6-nitro-1,3-xylin
• IDWXDUNLFIGCAL-UHFFFAOYSA-N
• 0712AC
• 1-Nitro-2,4-dimethyl-5-chlorobenzene
• AK100047
• ST2415282
• SCHEMBL5068830
• CS-0153296
• MFCD00547853
• AKOS016002426
• C76199
• DTXSID20392651
• 69383-68-2
• DS-3461
• A866849

• MDL： MFCD00547853
• Inchi： 1S/C8H8ClNO2/c1-5-3-6(2)8(10(11)12)4-7(5)9/h3-4H,1-2H3
• InChI Key： IDWXDUNLFIGCAL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 270.8°C at 760 mmHg
• PSA: 45.82000
• LogP: 3.38820

1-Chloro-2,4-dimethyl-5-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes